Cas no 1351615-33-2 (potassium salt;3-pyrazin-2-yl-1,2,4-oxadiazole-5-carboxylic acid)

• Product Name: potassium salt;3-pyrazin-2-yl-1,2,4-oxadiazole-5-carboxylic acid
• CAS No: 1351615-33-2
• MF: C₇H₃KN₄O₃
• MW: 230.222021341324
• MDL: MFCD11986855
• CID: 4586574
• PubChem ID: 71779073
• Update Time: 2025-06-07

potassium salt;3-pyrazin-2-yl-1,2,4-oxadiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Potassium 3-pyrazin-2-yl-1,2,4-oxadiazole-5-carboxylate
• potassium salt;3-pyrazin-2-yl-1,2,4-oxadiazole-5-carboxylic acid
• G46609
• EN300-239219
• Z2235305134
• potassium;3-pyrazin-2-yl-1,2,4-oxadiazole-5-carboxylate
• potassium 3-(pyrazin-2-yl)-1,2,4-oxadiazole-5-carboxylate
• 1351615-33-2
• AKOS026677045
• F2147-0542
• Potassium3-pyrazin-2-yl-1,2,4-oxadiazole-5-carboxylate
• BEC61533

• MDL： MFCD11986855
• Inchi： 1S/C7H4N4O3.K/c12-7(13)6-10-5(11-14-6)4-3-8-1-2-9-4;/h1-3H,(H,12,13);/q;+1/p-1
• InChI Key： GEPMPCQFMIRBAK-UHFFFAOYSA-M
• SMILES： N1C(C2C=NC=CN=2)=NOC=1C(=O)[O-].[K+]

Computed Properties

• Exact Mass: 229.98422146g/mol
• Monoisotopic Mass: 229.98422146g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 230
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 105Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines

Additional information on potassium salt;3-pyrazin-2-yl-1,2,4-oxadiazole-5-carboxylic acid

Potassium Salt of 3-Pyrazin-2-yl-1,2,4-oxadiazole-5-carboxylic Acid (CAS No. 1351615-33-2): An Overview

Potassium salt of 3-pyrazin-2-yl-1,2,4-oxadiazole-5-carboxylic acid (CAS No. 1351615-33-2) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound is a derivative of pyrazine and oxadiazole, two heterocyclic systems known for their diverse pharmacological properties. The potassium salt form enhances its solubility and stability, making it a valuable candidate for various applications in drug discovery and development.

The chemical structure of potassium salt of 3-pyrazin-2-yl-1,2,4-oxadiazole-5-carboxylic acid consists of a central oxadiazole ring fused to a pyrazine moiety, with a carboxylic acid group attached to the oxadiazole ring. The potassium ion forms a salt with the carboxylic acid group, enhancing the compound's aqueous solubility and bioavailability. This structural arrangement provides a robust platform for exploring its biological activities and potential therapeutic applications.

Recent studies have highlighted the multifaceted biological activities of this compound. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that potassium salt of 3-pyrazin-2-yl-1,2,4-oxadiazole-5-carboxylic acid can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in human macrophages. This suggests its potential use in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another promising application is in the field of cancer research. Preclinical studies have demonstrated that this compound exhibits significant antiproliferative effects on various cancer cell lines, including breast cancer, colon cancer, and lung cancer cells. The mechanism of action appears to involve the induction of apoptosis and cell cycle arrest, which are critical processes in cancer therapy. These findings have sparked interest in further investigating its potential as an anticancer agent.

In addition to its anti-inflammatory and anticancer properties, potassium salt of 3-pyrazin-2-yl-1,2,4-oxadiazole-5-carboxylic acid has also shown promise in neuroprotective studies. Research indicates that it can protect neurons from oxidative stress-induced damage by scavenging free radicals and modulating signaling pathways involved in neuronal survival. This makes it a potential candidate for treating neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of potassium salt of 3-pyrazin-2-yl-1,2,4-oxadiazole-5-carboxylic acid have been extensively studied to understand its behavior in biological systems. Studies have shown that it has good oral bioavailability and a favorable pharmacokinetic profile, which are essential for its therapeutic efficacy. The compound is rapidly absorbed from the gastrointestinal tract and distributed to various tissues, with a moderate plasma protein binding rate.

Toxicity studies have indicated that potassium salt of 3-pyrazin-2-yl-1,2,4-oxadiazole-5-carboxylic acid has a low toxicity profile at therapeutic doses. Animal studies have not shown significant adverse effects on major organs such as the liver and kidneys. However, further long-term toxicity studies are necessary to ensure its safety for human use.

The synthesis of potassium salt of 3-pyrazin-2-yl-1,2,4-oxadiazole-5-carboxylic acid involves several well-established chemical reactions. The key steps include the formation of the oxadiazole ring through cyclization reactions and the subsequent attachment of the pyrazine moiety. The final step involves converting the carboxylic acid group into its potassium salt form using potassium hydroxide or another suitable base. These synthetic routes are scalable and can be adapted for large-scale production.

In conclusion, potassium salt of 3-pyrazin-2-yl-1,2,4-oxadiazole-5-carboxylic acid (CAS No. 1351615-33-2) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure provides a solid foundation for further research and development in areas such as anti-inflammatory agents, anticancer drugs, and neuroprotective agents. As more studies are conducted to elucidate its mechanisms of action and optimize its pharmacological properties, this compound may become an important tool in the fight against various diseases.